N-Isopropylpropylamine
Cat. No. B1583633
CAS RN:
21968-17-2
M. Wt: 101.19 g/mol
InChI Key: VLSTXUUYLIALPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
N-Isopropylpropylamine is an organic compound with the molecular formula C6H15N . It is used as an active pharmaceutical ingredient . The compound has a molecular weight of 101.19 .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), and nitrogen (N) atoms. The compound has a molecular formula of C6H15N . The InChI Key for this compound is VLSTXUUYLIALPB-UHFFFAOYSA-N .Chemical Reactions Analysis
Amines like isopropylamine exhibit reactions typical of other simple alkyl amines, such as protonation, alkylation, acylation, and condensation with carbonyls . Like other simple aliphatic amines, isopropylamine is a weak base .Scientific Research Applications
Biocompatibility and Cellular Uptake
- Biocompatibility in Biomedical Applications : Poly(N-isopropylacrylamide), a derivative of N-Isopropylpropylamine, is used in biomedical applications like drug delivery systems, gene delivery, sensors, and diagnostics. Its biocompatibility with various cell lines such as macrophages RAW264.7, human bronchial epithelial cells (A549), and human umbilical vein endothelial cells was studied, revealing good biocompatibility and cellular internalization capabilities (Guo et al., 2017).
Chemical and Physical Properties
- Conformational Isomerism Study : An investigation into the conformational isomerism of isopropylamine and n-propylamine provided insights into their equilibrium structures and energies. This study, which included high-resolution rotational spectroscopy and quantum-chemical calculations, is fundamental for understanding the physical properties of these compounds (Melosso et al., 2020).
Application in Bioengineering
- Use in Bioengineering Materials : Stimuli-responsive N-isopropylacrylamide copolymers are vital in modern macromolecular bioengineering. They are used for cell and enzyme immobilization, controlled drug delivery, gene delivery, bioconjugation, and protein dehydration processes. This review covers the synthesis, properties, and applications of these bioengineering copolymers (Rzaev et al., 2007).
Therapeutic Applications
- Drug Delivery Systems : The design of poly(N-isopropylacrylamide)-based hydrogels for applications like smart coating, drug delivery, tissue regeneration, and artificial muscles has been extensively studied. These smart hydrogels show unique thermo-responsive properties near their lower critical solution temperature (LCST), making them suitable for various biomedical applications (Tang et al., 2021).
Analytical and Synthetic Applications
- Synthesis and Analytical Characterizations : The synthesis and analytical characterizations of N-alkyl-arylcyclohexylamines, including this compound derivatives, provide crucial data for identifying new psychoactive substances. This research offers insight into the chemical properties and potential forensic applications of these compounds (Wallach et al., 2016).
Safety and Hazards
properties
IUPAC Name |
N-propan-2-ylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N/c1-4-5-7-6(2)3/h6-7H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLSTXUUYLIALPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20176377 |
Source
|
| Record name | N-Isopropylpropylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21968-17-2 |
Source
|
| Record name | N-(1-Methylethyl)-1-propanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21968-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Isopropylpropylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021968172 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Isopropylpropylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-isopropylpropylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.611 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-ISOPROPYLPROPYLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K1P2FY26RO | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
N-Isopropylpropylamine
Reactant of Route 2
Reactant of Route 2
N-Isopropylpropylamine
Reactant of Route 3
Reactant of Route 3
N-Isopropylpropylamine
Reactant of Route 4
Reactant of Route 4
N-Isopropylpropylamine
Reactant of Route 5
Reactant of Route 5
N-Isopropylpropylamine
Reactant of Route 6
Reactant of Route 6
N-Isopropylpropylamine
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
Methyl 5-acetamido-2-methylbenzoate
91133-72-1
2-Heptanoylfuran
5466-40-0
2-chloro-N-(3,4-dichlorophenyl)acetamide
20149-84-2
1-Benzyl-4-bromobenzene
2116-36-1
